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Compound of Interest

Compound Name: Dapagliflozin-d4

Cat. No.: B15559266

An In-depth Technical Guide to Dapagliflozin-d4

This technical guide provides comprehensive information on Dapagliflozin-d4, a deuterated
analog of the SGLT2 inhibitor Dapagliflozin. It is intended for researchers, scientists, and
professionals in drug development, offering key data, commercial sourcing, and insights into its
biological mechanisms and experimental applications.

Core Compound Information

Dapagliflozin-d4 is the deuterium-labeled version of Dapagliflozin.[1] Stable isotope-labeled
compounds like Dapagliflozin-d4 are crucial tools in pharmaceutical research, particularly in
pharmacokinetic studies, as internal standards for quantitative analysis by NMR, GC-MS, or
LC-MS, and as tracers to understand metabolic pathways.[1]

Chemical and Physical Properties
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Property Value Source
CAS Number 1224234-25-6 [LI[21031[41[5]
Molecular Formula C21H21D4CIO6 [11[2][3]
Molecular Weight 412.9 g/mol [2][3]
(1S)-1,5-Anhydro-1-C-[4-
chloro-3-[(4-
Synonyms [1][2]

ethoxyphenyl)methyl]phenyl]-
D-glucitol-d4; BMS-512148-d4

Chemical Name

(2S,3R,4R,5S,6R)-2-(4-Chloro-
3-(ethoxybenzyl)phenyl)-6-
(hydroxymethyl)tetrahydro-2H-
pyran-3,4,5-triol

[4]115]

Commercial Suppliers

Dapagliflozin-d4 is available from several specialized chemical suppliers as a reference

standard for research and analytical purposes.

Supplier

Website

Notes

Pharmaffiliates

https://www.pharmaffiliates.co

m/

Provides highly pure
Dapagliflozin-d4.[2]

MedchemExpress

https://www.medchemexpress.

com/

Offers Dapagliflozin-d4 for

research use.[1]

Aquigen Bio Sciences

https://www.aquigenbio.com/

Supplies Dapagliflozin-d4 as a
high-quality reference standard
with comprehensive

characterization data.[3]

Cleanchem

https://www.cleanchem.com/

Lists Dapagliflozin-d4 as a
pharmaceutical reference

compound.[4]

Amzeal Research

https://www.amzeal.com/

Provides Dapagliflozin-d4.[5]
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Mechanism of Action and Signaling Pathways

The mechanism of action of Dapagliflozin-d4 is identical to that of Dapagliflozin. The primary
mechanism is the selective and reversible inhibition of the sodium-glucose cotransporter 2
(SGLT?2) in the renal proximal tubules.[6][7][8] This inhibition reduces the reabsorption of
filtered glucose from the tubular lumen, leading to increased urinary glucose excretion and a
subsequent lowering of blood glucose levels.[6][8] This action is independent of insulin
secretion.[6] Beyond its primary function in glycemic control, Dapagliflozin modulates several
signaling pathways, contributing to its cardiovascular and renal protective effects.[7][9]
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Mechanism of SGLT2 Inhibition by Dapagliflozin-d4.
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TGF-B1/Smad Signaling Pathway

Dapagliflozin has been demonstrated to mitigate cardiac and renal fibrosis by inhibiting the
transforming growth factor-B1 (TGF-B1)/Smad signaling pathway.[9] TGF-B1 is a key cytokine
that promotes the proliferation of fibroblasts and the deposition of extracellular matrix,
processes central to the development of fibrosis.
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Inhibition of the TGF-1/Smad Pathway by Dapagliflozin-d4.
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PI3K-Akt Signaling Pathway

Some studies suggest that Dapagliflozin may modulate the PI3K-Akt signaling pathway, which
is involved in cell growth, proliferation, and survival.[10] It is proposed that Dapagliflozin might
exert some of its therapeutic effects by targeting key proteins within this pathway, such as
AKTL1.[10]
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Modulation of the PI3K-Akt Pathway by Dapagliflozin-d4.
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Experimental Protocols and Workflows

Dapagliflozin-d4 is primarily used in analytical and metabolic studies. The experimental
protocols for its parent compound, Dapagliflozin, provide a framework for its application.

In Vitro SGLT2 Inhibition Assay

A common method to determine the inhibitory activity of compounds on SGLT2 is a cell-based
fluorescent glucose uptake assay.[9]
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Workflow for an In Vitro SGLT2 Inhibition Assay.

Synthesis Overview

While specific synthesis details for Dapagliflozin-d4 are proprietary to the manufacturers, the
general synthesis of Dapagliflozin provides insight into the process. A common route involves
the coupling of a protected gluconolactone with an aryl lithium species derived from an
appropriately substituted aryl bromide.[11] Subsequent steps include reduction and
deprotection to yield the final C-aryl glucoside structure.[11] The deuteration in Dapagliflozin-
d4 is typically introduced in the ethoxyphenyl moiety during the synthesis of the starting
materials.

For further details on the synthesis of Dapagliflozin and its metabolites, researchers are
directed to the scientific literature.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dapagliflozin-d4 CAS number and commercial
suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559266#dapagliflozin-d4-cas-number-and-
commercial-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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